1-(3-(dimethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(2-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(dimethylamino)propyl]-3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-2-(2-fluorophenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C21H24FN3O3S/c1-12-20(29-13(2)23-12)18(26)16-17(14-8-5-6-9-15(14)22)25(21(28)19(16)27)11-7-10-24(3)4/h5-6,8-9,17,27H,7,10-11H2,1-4H3
• InChI Key: FOFWMAANUMCOKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)C2=C(C(=O)N(C2C3=CC=CC=C3F)CCCN(C)C)O
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5 g/mol

Description

1-(3-(dimethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(2-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Libraries

A study by Roman (2013) demonstrates the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds. This research underlines the potential of utilizing dimethylamino propyl and dimethylthiazole moieties in compound synthesis for creating a wide range of chemical entities (Roman, 2013).

Antimicrobial Evaluation

Kumar, Kumar, and Nihana (2017) synthesized novel substituted pyrrole derivatives and evaluated them for their in vitro antibacterial activity. This suggests the relevance of investigating the antimicrobial properties of compounds containing pyrrole and dimethylamino propyl structures (Kumar, Kumar, & Nihana, 2017).

Fluorescent Probe Development

Wang et al. (2015) developed novel fluorescent probes based on the pyrrole core for the quantitative detection of low levels of carbon dioxide. The study showcases the utility of pyrrole derivatives in creating sensors for environmental and biological applications (Wang et al., 2015).

Antipsychotic Agents Research

Wise et al. (1987) described the synthesis and pharmacological evaluation of a series of novel potential antipsychotic agents. Although not directly related to the compound , this research indicates the interest in exploring the therapeutic potential of structurally complex pyrazolones, which could inspire further investigation into related compounds (Wise et al., 1987).